Methyl 4-(2-(benzo[d]thiazole-6-carboxamido)thiazol-4-yl)benzoate

• IUPAC Name: methyl 4-[2-(1,3-benzothiazole-6-carbonylamino)-1,3-thiazol-4-yl]benzoate
• InChI: InChI=1S/C19H13N3O3S2/c1-25-18(24)12-4-2-11(3-5-12)15-9-26-19(21-15)22-17(23)13-6-7-14-16(8-13)27-10-20-14/h2-10H,1H3,(H,21,22,23)
• InChI Key: OJELBBSAWZEWEZ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C2=CSC(=N2)NC(=O)C3=CC4=C(C=C3)N=CS4
• Molecular Formula: C19H13N3O3S2
• Molecular Weight: 395.5 g/mol
• CAS No.: 681173-87-5

Description

“Methyl 4-(2-(benzo[d]thiazole-6-carboxamido)thiazol-4-yl)benzoate” is a compound that contains a thiazole ring, which is a five-membered heterocyclic compound containing sulfur and nitrogen. Thiazoles are important in medicinal chemistry due to their diverse biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant properties.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. Substituents on a particular position of the thiazole ring affect the biological outcomes to a great extent. The molecular electrostatic potential (MEP) surface of the thiazole ring indicated more negatively charged nitrogen than carbon and sulfur atoms, which are neutral.

Scientific Research Applications

Synthetic Building Blocks in Drug Discovery Methyl 4-(2-(benzo[d]thiazole-6-carboxamido)thiazol-4-yl)benzoate and its derivatives are vital in the synthesis of complex molecules for drug discovery. For example, an elegant pathway for the synthesis of methyl 4- and 5-hydroxy-2-amino-benzo[d]thiazole-6-carboxylates as building blocks enables substitution at four different positions, offering extensive exploration of chemical space around the molecule for ligand targeting (Durcik et al., 2020).

Photochemical Properties and Applications The photochemical behavior of benzo[d]thiazole derivatives, including the synthesis and rearrangement under specific conditions, provides insight into their applications in material science and photochemistry. This includes the study of molecular aggregation and fluorescence effects, which are crucial for developing bioactive materials and understanding their interactions at the molecular level (Matwijczuk et al., 2018).

Molecular Aggregation and Solvent Effects Research on benzo[d]thiazole derivatives reveals the significant impact of molecular aggregation and solvent effects on their properties. These studies are fundamental in the development of novel materials with potential applications ranging from optoelectronics to drug delivery systems. For instance, solvent effects on molecular aggregation have been studied to understand their impact on fluorescence and molecular interactions (Matwijczuk et al., 2016).

Anticancer Research The antiproliferative effects of benzo[d]thiazole derivatives on human leukemic cells highlight their potential as anticancer agents. This research is crucial for identifying new therapeutic options for cancer treatment, with some compounds showing promising activity against various cancer cell lines (Kumar et al., 2014).